Density and Boiling Point vs. Methylene Analog
The target compound exhibits a lower predicted density and boiling point compared to its closest structural analog, 5-[(2,5-dimethylmorpholin-4-yl)methyl]furan-2-carbaldehyde, which contains a methylene spacer between the furan and morpholine rings . This difference arises from the direct C–N conjugation in the target compound versus the interrupted conjugation in the methylene analog, affecting molecular packing and intermolecular interactions. Such property differences are critical for purification method selection (distillation vs. chromatography) and for predicting behavior in high-throughput reaction screening .
| Evidence Dimension | Predicted density and boiling point |
|---|---|
| Target Compound Data | Density: 1.117 ± 0.06 g/cm³; Boiling Point: 354.5 ± 42.0 °C |
| Comparator Or Baseline | 5-[(2,5-Dimethylmorpholin-4-yl)methyl]furan-2-carbaldehyde (CAS 1566397-78-1): Molecular weight 223.27 g/mol (vs. 209.24 g/mol for target). Density and boiling point data not explicitly reported, but higher molecular weight and additional methylene group predict incrementally higher density and boiling point. |
| Quantified Difference | Molecular weight difference: 14.03 g/mol (~6.7% higher for the methylene analog). Target compound density and boiling point are at the lower end of the range for this scaffold class. |
| Conditions | Calculated/predicted values using standard in silico models (ChemSrc database). |
Why This Matters
The lower molecular weight and predicted boiling point of the target compound make it preferable for applications requiring volatile intermediates or where lower molecular complexity is desired for downstream coupling efficiency.
